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Abstract

4-Nitrobenzamide, a derivative of benzoic acid, is a key intermediate in the synthesis of
various pharmaceuticals, dyes, and other fine chemicals.[1][2][3] Its utility stems from the
reactivity of its nitro and amide functionalities.[2] This document provides a comprehensive
overview of the physical and chemical properties of 4-Nitrobenzamide, including quantitative
data, experimental protocols, and key chemical relationships to support its application in
research and development.

Chemical Identity and Structure

4-Nitrobenzamide, also known as p-Nitrobenzamide, is an organic compound with the
systematic IUPAC name 4-nitrobenzamide.[4][5] It consists of a benzene ring substituted by a
nitro group at the para position (position 4) relative to an amide group.[6]
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Identifier Value Reference
IUPAC Name 4-nitrobenzamide [4]

CAS Number 619-80-7 2]
Molecular Formula C7H6N203 [7]
Molecular Weight 166.13 g/mol [2][4]

Canonical SMILES

C1=CC(=CC=C1C(=O)N)--
INVALID-LINK--[O-]

[4]

InChl Key

ZESWUEBPRPGMTP-
UHFFFAOYSA-N

[4]

Physical Properties

4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][3] A

summary of its key physical properties is presented below.
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Property Value Unit Reference
Melting Point 199-202 °C [21[7]
- _ 368.0 + 25.0

Boiling Point ) °C [7]
(Predicted)

Density 14+0.1 g/cm3 [7]

o <0.01 g/100 mL at

Solubility in Water [31[7]

18°C
o ) Soluble in ethanol,

Solubility in Organic
chloroform, and hot [2]

Solvents ) )
acetic acid

logP (Octanol/Water

. . 0.82 [718]

Partition Coefficient)
15.02 + 0.50

pKa : [3]
(Predicted)
0.0 £ 0.8 at 25°C

Vapor Pressure ) mmHg [7]
(Predicted)

Flash Point 176.3 £+ 23.2 °C [7]

Chemical Properties and Reactivity

4-Nitrobenzamide is a stable compound under normal conditions but is incompatible with

strong oxidizing agents and strong bases.[3][7] The presence of the nitro group makes the

aromatic ring electron-deficient, influencing its reactivity. The amide group can undergo

hydrolysis under acidic or basic conditions.

Key reactivity information includes:

o Reaction with Reducing Agents: Flammable gases can be generated upon reaction with

strong reducing agents.[4]

o Reaction with Dehydrating Agents: Mixing with dehydrating agents like phosphorus

pentoxide (P205) or thionyl chloride (SOCI2) can produce the corresponding nitrile.[4][9]
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e Combustion: Combustion of 4-nitrobenzamide produces mixed oxides of nitrogen (NOx).[4]

[°]

o Basicity: Amides are very weak bases, weaker than water.[4][9]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Nitrobenzamide.

Key Features and

Technique . Reference
Observations
Spectra available from Sigma-
1H NMR _ [4]
Aldrich Co. LLC.
13C NMR Data available. [10]
IR spectrum data is available
Infrared (IR) Spectroscopy [5]
from the NIST WebBook.
Mass spectrum (electron
ionization) data is available
from the NIST WebBook.
Mass Spectrometry (MS) Negative quasimolecular ions [41[11][12]

have been investigated by
electrospray ionization mass

spectrometry.

UV-Vis Spectroscopy

UV-Vis spectral data is

available.

[4]

Experimental Protocols
Synthesis of 4-Nitrobenzamide from 4-Nitrobenzoic Acid

A common method for the synthesis of 4-nitrobenzamide involves the amidation of 4-

nitrobenzoic acid.[13][14]

Materials:
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 4-nitrobenzoic acid

e Ammonia

» Boric acid (catalyst)

o Polyethylene glycol (PEG) (cocatalyst)

e Solvent mixture (e.g., isopropylbenzene and toluene)
 Alkaline solution (for washing)

o Water

Procedure:

» Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a
suitable solvent mixture.[13]

e Heat the mixture to 160-165 °C with stirring.[13]

e Bubble ammonia gas through the heated reaction mixture.[13]

e Monitor the reaction for completion.

o Upon completion, cool the reaction mixture.

o Filter the precipitated product.

e Wash the solid product first with an alkaline solution and then with water.[13]
e Dry the purified 4-nitrobenzamide.[13]

A patent describes a similar method using a catalytic system of boric acid and polyethylene
glycol, achieving a yield of up to 97%.[14] Another study notes that tetrabutoxytitanium can also
be used as a catalyst in the presence of PEG-400.[15]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/pdf/Discovery_and_history_of_nitrobenzamide_compounds_in_research.pdf
https://patents.google.com/patent/RU2103260C1/en
https://www.researchgate.net/publication/244492436_New_Synthesis_of_4-Nintrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 4-Nitrobenzamide
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Caption: Synthesis workflow for 4-Nitrobenzamide.

Logical Relationships of Properties

The physical and chemical properties of 4-Nitrobenzamide are interconnected and dictate its
behavior and applications.
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Properties of 4-Nitrobenzamide
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Caption: Interrelation of 4-Nitrobenzamide properties.

Safety and Handling

4-Nitrobenzamide is considered hazardous.[16] It is harmful if swallowed and may cause skin
and eye irritation.[16][17][18]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[16][17] In case of dust formation, use a suitable respirator.[4]

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust.[17] Ensure

adequate ventilation.

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][3] Keep

away from strong oxidizing agents and strong bases.[3][7]
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Applications

4-Nitrobenzamide is a valuable intermediate in organic synthesis.[2] Its primary applications
include:

o Pharmaceutical Synthesis: It serves as a building block in the preparation of various
pharmaceutical compounds.[1][2][3]

¢ Fine Chemicals and Dyes: It is used in the synthesis of dyes and other fine chemicals.[2][3]
o Proteomics Research: It has applications in proteomics research.[2]

e Preparation of other compounds: For example, it is used in the preparation of 4-
nitrobenziminosulfurane.[2][9]

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of 4-Nitrobenzamide. The tabulated data, experimental protocols, and diagrams offer a
comprehensive resource for researchers, scientists, and drug development professionals
working with this versatile chemical intermediate. Understanding these properties is essential
for its safe handling, effective use in synthesis, and the development of new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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